Cas no 62472-96-2 (cis-11,14,17-Eicosatrienoic Acid Methyl Ester)

• Product Name: cis-11,14,17-Eicosatrienoic Acid Methyl Ester
• CAS No: 62472-96-2
• MF: C₂₁H₃₆O₂
• MW: 320.509346961975
• CID: 1003641
• PubChem ID: 14122962
• Update Time: 2025-09-26

cis-11,14,17-Eicosatrienoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 11-cis,14-cis,17-cis-eicosatrienoate
• cis-11,14,17-Eicosatrienoic Acid Methyl Ester
• Methyl 11-cis,14-cis,17-cis-eicosatrienoate1000µg
• PD017737
• DTXSID401344871
• Methyl 11(Z),14(Z),17(Z)-Eicosatrienoate
• Methyl cis,cis,cis-eicosa-11,14,17-trienoate
• XQAVRBUXEPJVRC-YSTUJMKBSA-N
• 62472-96-2
• SCHEMBL16002443
• Methyl (11Z,14Z,17Z)-eicosatrienoate
• 11,14,17-Eicosatrienoic acid, methyl ester, (Z,Z,Z)-
• (11Z,14Z,17Z)-Methyl icosa-11,14,17-trienoate
• METHYL (11Z,14Z,17Z)-ICOSA-11,14,17-TRIENOATE
• 11,14,17-Eicosatrienoic acid, methyl ester, (11Z,14Z,17Z)-
• methyl (z,z,z)-11,14,17-icosatrienoate

• Inchi： 1S/C21H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h4-5,7-8,10-11H,3,6,9,12-20H2,1-2H3/b5-4-,8-7-,11-10-
• InChI Key： XQAVRBUXEPJVRC-YSTUJMKBSA-N
• SMILES： O(C)C(CCCCCCCCC/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

• Exact Mass: 320.27168
• Monoisotopic Mass: 320.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters